![molecular formula C7H10ClNOS B023347 5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride CAS No. 115473-15-9](/img/structure/B23347.png)
5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride
Overview
Description
5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C7H10ClNOS and its molecular weight is 191.68 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : This compound has been synthesized through various methods. For instance, Pan Xian-hua (2011) reported synthesizing it via alkylation, oxidation, and deprotection reactions, achieving an overall yield of 67% (Pan Xian-hua, 2011). Similarly, Zhong Weihui (2013) described its synthesis from ethyl 4-oxopiperidine-1-carboxylate by several chemical reactions (Zhong Weihui, 2013).
- Chemical Transformations : This compound undergoes various chemical transformations. For example, Abdel-fattah et al. (1998) conducted a one-pot synthesis involving this compound to create new ring systems (Abdel-fattah et al., 1998).
Biological and Pharmacological Activities
- Anticonvulsant Activities : M. Ohkubo et al. (1996) synthesized derivatives of this compound and evaluated their anticonvulsant activities. They found significant anticonvulsant activity in some derivatives (M. Ohkubo et al., 1996).
- Role in Drug Synthesis : The compound is a key intermediate in the synthesis of various drugs. Sangshetti et al. (2014) highlighted its role in the synthesis of drug intermediates, emphasizing its significant presence in drug molecules available in the market (J. Sangshetti et al., 2014).
- Inhibition of Nitric Oxide Synthase : Beaton et al. (2001) demonstrated that derivatives of this compound are potent inhibitors of inducible and neuronal nitric oxide synthase, showing significant in vivo inhibition (H. Beaton et al., 2001).
- Antimicrobial Activity : Patel et al. (2011) synthesized a novel derivative and evaluated its antimicrobial activity, showing higher activity compared to its metal complexes (P. N. Patel et al., 2011).
Structural and Mechanistic Studies
- Structural Characterization : Cheng et al. (2008) characterized novel derivatives structurally and evaluated their anti-platelet aggregation activities (Die Cheng et al., 2008).
- 3D-QSAR Study : They also performed a 3D-QSAR study, providing guidelines for the design of novel anti-platelet thienopyridines.
Other Applications
- Anticancer Activity : N. Rao et al. (2018) synthesized derivatives and assessed their anticancer activity, indicating the diverse pharmacological applications of this compound (N. Rao et al., 2018).
Mechanism of Action
Target of Action
It’s known to be used as an intermediate in the synthesis of anti-thrombotic drugs .
Action Environment
The action environment of this compound is likely to be within the chemical reactions occurring during the synthesis of the final drug. Environmental factors such as temperature, pH, and the presence of other reactants could influence its reactivity and the efficacy of the synthesis process .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known to be used as an intermediate in the synthesis of the antiplatelet drug clopidogrel .
Cellular Effects
Given its role as an intermediate in the synthesis of clopidogrel, it may indirectly influence cellular processes related to platelet aggregation .
Molecular Mechanism
Temporal Effects in Laboratory Settings
There is limited information available on the temporal effects of 5,6,7,7a-Tetrahydrothieno[3,2-C]pyridine-2(4H)-one Hydrochloride in laboratory settings. It is known that the compound has a boiling point of 242.9°C at 760 mmHg and a melting point of 212-215°C .
Properties
IUPAC Name |
5,6,7,7a-tetrahydro-4H-thieno[3,2-c]pyridin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NOS.ClH/c9-7-3-5-4-8-2-1-6(5)10-7;/h3,6,8H,1-2,4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUQKTVAKLPDUAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=CC(=O)SC21.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20634063 |
Source
|
| Record name | 5,6,7,7a-Tetrahydrothieno[3,2-c]pyridin-2(4H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20634063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
115473-15-9 |
Source
|
| Record name | 5,6,7,7a-Tetrahydrothieno[3,2-c]pyridin-2(4H)-one hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=115473-15-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5,6,7,7a-Tetrahydrothieno[3,2-c]pyridin-2(4H)-one--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20634063 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Thieno[3,2-c]pyridin-2(4H)-one, 5,6,7,7a-tetrahydro-, hydrochloride (1:1) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.133.847 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of 5,6,7,7a-tetrahydrothieno[3,2-c]pyridine-2(4H)-one hydrochloride in the synthesis of prasugrel hydrochloride?
A1: 5,6,7,7a-tetrahydrothieno[3,2-c]pyridine-2(4H)-one hydrochloride serves as a crucial starting material in the synthesis of prasugrel hydrochloride. [, ] It reacts with cyclopropyl-2-bromo-2-(2-fluorophenyl)ethyl ketone in the presence of a base to form an intermediate compound. This intermediate is further treated with acetic anhydride to ultimately yield prasugrel base, which is then converted to prasugrel hydrochloride. []
Q2: How does the "one-pot-porridge" method described in the research improve the synthesis of prasugrel?
A2: The "one-pot-porridge" method streamlines the synthesis of prasugrel by eliminating the need for hydroxyl protection and intermediate treatments. [] This approach simplifies the process, reduces the use of toxic solvents like DMF and toluene, and ultimately leads to a more efficient and cost-effective production of prasugrel with comparable or improved yield and purity. []
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